Cas no 2034358-14-8 (N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxyacetamide)

• Product Name: N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxyacetamide
• CAS No: 2034358-14-8
• MF: C₁₄H₁₉N₃O₂S
• MW: 293.384561777115
• CID: 5334720
• Update Time: 2025-05-23

N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-2-methoxyacetamide
• N-[2-(3,5-dimethyl-4-thiophen-3-ylpyrazol-1-yl)ethyl]-2-methoxyacetamide
• N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxyacetamide

• Inchi： 1S/C14H19N3O2S/c1-10-14(12-4-7-20-9-12)11(2)17(16-10)6-5-15-13(18)8-19-3/h4,7,9H,5-6,8H2,1-3H3,(H,15,18)
• InChI Key： UBJKEXXQRUISCK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(C)=NN(CCNC(COC)=O)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 330
• XLogP3: 1.5
• Topological Polar Surface Area: 84.4

Additional information on N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxyacetamide

Introduction to N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxyacetamide (CAS No. 2034358-14-8)

N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxyacetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2034358-14-8, belongs to a class of molecules that are being extensively studied for their therapeutic applications. The intricate arrangement of functional groups in its molecular structure, including a pyrazole core, thiophene ring, and methoxyacetamide moiety, makes it a subject of great interest for chemists and biologists alike.

The pyrazole core in N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxyacetamide is known for its versatility in drug design. Pyrazole derivatives have been widely explored for their ability to interact with various biological targets, making them valuable in the development of new drugs. The presence of a thiophene ring further enhances the compound's potential by introducing sulfur atoms, which can participate in hydrogen bonding and other interactions with biological molecules. These features make the compound a promising candidate for further investigation in medicinal chemistry.

The methoxyacetamide moiety is another critical component of this compound that contributes to its pharmacological properties. This group is often found in bioactive molecules and is known to enhance solubility and bioavailability, which are crucial factors in drug development. The combination of these structural elements results in a molecule that is both structurally interesting and biologically relevant.

Recent research has highlighted the importance of N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxyacetamide in the context of developing novel therapeutic agents. Studies have shown that derivatives of pyrazole and thiophene can exhibit significant pharmacological activity, including anti-inflammatory, anti-cancer, and anti-microbial properties. The specific arrangement of atoms in this compound may contribute to its ability to interact with target enzymes and receptors, thereby modulating biological pathways.

In particular, the 3,5-dimethyl substituents on the pyrazole ring and the thiophen-3-yl group are believed to play a crucial role in determining the compound's biological activity. These substituents can influence the electronic properties of the molecule, affecting its binding affinity and selectivity towards specific biological targets. The methoxy group on the acetamide moiety may also contribute to the compound's pharmacokinetic profile by enhancing its metabolic stability and solubility.

Current research efforts are focused on synthesizing analogs of N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxyacetamide to optimize its pharmacological properties. By modifying specific functional groups or introducing new ones, scientists aim to enhance its potency, selectivity, and overall therapeutic efficacy. These studies often involve advanced computational methods to predict how changes in the molecular structure will affect its biological activity.

The development of new drugs is a complex process that requires a deep understanding of both chemistry and biology. N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxyacetamide serves as an excellent example of how structural features can be leveraged to create molecules with potential therapeutic value. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, offering opportunities for innovation in medicinal chemistry.

As research continues to uncover new applications for this compound, it is likely that N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-y]}ethyl]-2-methoxyacetamide will play an increasingly important role in the development of new treatments for various diseases. The insights gained from studying this molecule will not only advance our understanding of drug design but also provide valuable tools for addressing unmet medical needs.

In conclusion, N-{2-[3,5-dimethyl--4-(thiophen--3--yl)-1H-pyrazol--1--yl]ethyl}-2-methoxyacetamide (CAS No. 2034358--14--8) is a fascinating compound with significant potential in pharmaceutical research. Its complex structure and unique functional groups make it a promising candidate for further study, offering opportunities for developing novel therapeutic agents. As our understanding of its properties grows, so too does its potential to contribute to advancements in medicine.